Cas no 1187163-71-8 (5-(6-Chloro-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester)

• Product Name: 5-(6-Chloro-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester
• CAS No: 1187163-71-8
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD13152512
• CID: 4684320
• Update Time: 2023-11-22

5-(6-Chloro-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(6-Chloropyridin-3-yl)thiophene-2-carboxylate
• 5-(6-Chloro-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester

• MDL： MFCD13152512
• Inchi： 1S/C12H10ClNO2S/c1-2-16-12(15)10-5-4-9(17-10)8-3-6-11(13)14-7-8/h3-7H,2H2,1H3
• InChI Key： GCHFLLZAAGUVJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=CC=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 267.012
• Monoisotopic Mass: 267.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives